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Compound of Interest

Compound Name: Einecs 256-689-5

Cat. No.: B15471930 Get Quote

2-ethylhexyl 3-mercaptopropionate is a chemical compound used in various industrial

applications, including as a chain transfer agent in polymerizations. Its physicochemical

properties are crucial for understanding its behavior in different chemical processes and for

ensuring safe handling and use.

Quantitative Data Summary
A summary of the key physicochemical properties of 2-ethylhexyl 3-mercaptopropionate is

presented in the table below. These values have been compiled from various sources and

represent typical data.

Property Value Unit

Molecular Formula C₁₁H₂₂O₂S -

Molecular Weight 218.36 g/mol

Boiling Point 256 °C

Melting Point -50 °C

Density 0.95 g/cm³

Vapor Pressure 0.001 hPa

Water Solubility 0.02 g/L

Log P (octanol/water) 4.2 -
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Experimental Protocols
The determination of these physicochemical parameters follows standardized experimental

protocols to ensure accuracy and reproducibility.

Boiling Point Determination: The boiling point is typically determined using the OECD Guideline

for Testing of Chemicals, TG 103. This method involves distilling the substance and measuring

the temperature at which the liquid and vapor phases are in equilibrium at a given pressure. A

common apparatus for this is the Siwoloboff method, where a sample is heated in a capillary

tube, and the temperature at which a continuous stream of bubbles emerges is recorded as the

boiling point.

Melting Point Determination: The melting point is determined according to OECD Guideline

102. This involves heating a small sample of the solid substance and observing the

temperature range over which it transitions to a liquid. The capillary tube method is frequently

employed, where the sample is placed in a capillary tube and heated in a controlled manner.

The temperatures at which melting begins and is complete are recorded.

Density Measurement: Density is measured following OECD Guideline 109. A common method

is the use of a pycnometer, a flask with a precisely known volume. The pycnometer is weighed

empty, then filled with the substance and weighed again. The density is calculated by dividing

the mass of the substance by the volume of the pycnometer.

Vapor Pressure Measurement: Vapor pressure is determined using methods outlined in OECD

Guideline 104. The static method involves introducing the substance into a vacuum and

measuring the pressure exerted by the vapor at a specific temperature. The dynamic method

(or isoteniscope method) involves measuring the temperature at which the vapor pressure of

the substance equals a known external pressure.

Water Solubility Determination: Water solubility is measured according to OECD Guideline 105.

The flask method is a common technique where an excess of the substance is stirred in water

at a constant temperature until equilibrium is reached. The concentration of the substance in

the aqueous phase is then determined by a suitable analytical method, such as

chromatography.
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Log P (octanol/water partition coefficient) Determination: The octanol-water partition coefficient

(Log P) is determined using OECD Guideline 107. The shake-flask method is the traditional

approach, where the substance is dissolved in a mixture of n-octanol and water. After

equilibration, the concentration of the substance in both phases is measured, and the partition

coefficient is calculated as the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase.

Illustrative Diagrams
To further clarify the relationships and workflows discussed, the following diagrams are

provided.
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Caption: Workflow for Physicochemical Property Determination.

This guide provides a foundational understanding of the physicochemical characteristics of 2-

ethylhexyl 3-mercaptopropionate, along with the standard methods used for their

determination. For professionals in research and drug development, this information is

essential for material handling, formulation, and safety assessments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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